Cas no 1359829-71-2 (4-Acetyloxy Omeprazole Sulfide)

• Product Name: 4-Acetyloxy Omeprazole Sulfide
• CAS No: 1359829-71-2
• MF: C₁₈H₁₉N₃O₃S
• MW: 357.42676281929
• CID: 1064445
• PubChem ID: 56605319
• Update Time: 2025-04-20

4-Acetyloxy Omeprazole Sulfide Chemical and Physical Properties

Names and Identifiers

• 4-Acetyloxy Omeprazole Sulfide
• [2-[(6-methoxy-1H-benzimidazol-2-yl)sulfanylmethyl]-3,5-dimethylpyridin-4-yl] acetate
• 2-[[(6-Methoxy-1H-benzimidazol-2-yl)thio]methyl]-3,5-dimethyl-4-pyridinol 4-Acetate
• DTXSID50717999
• DB-251086
• 1359829-71-2
• 2-{[(6-Methoxy-1H-benzimidazol-2-yl)sulfanyl]methyl}-3,5-dimethylpyridin-4-yl acetate
• 10-Hydroxy Warfarin-d5
• 2-(((6-Methoxy-1H-benzo[d]imidazol-2-yl)thio)methyl)-3,5-dimethylpyridin-4-yl acetate

• Inchi： 1S/C18H19N3O3S/c1-10-8-19-16(11(2)17(10)24-12(3)22)9-25-18-20-14-6-5-13(23-4)7-15(14)21-18/h5-8H,9H2,1-4H3,(H,20,21)
• InChI Key： QXSBQPLPAYUFHO-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(=CC=2N1)OC)CC1C(C)=C(C(C)=CN=1)OC(C)=O

Computed Properties

• Exact Mass: 357.11500
• Monoisotopic Mass: 357.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 102.40000
• LogP: 3.80090